Cas no 104093-75-6 (2-Butenoic acid, 4-hydroxy-3-methyl-)

• Product Name: 2-Butenoic acid, 4-hydroxy-3-methyl-
• CAS No: 104093-75-6
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 1141058
• PubChem ID: 11389379
• Update Time: 2025-04-20

2-Butenoic acid, 4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-hydroxy-3-methyl-
• 4-hydroxy-3-methylbut-2-enoic acid
• CHEBI:193613
• (2E)-4-hydroxy-3-methylbut-2-enoic acid
• 104093-75-6
• CHEMBL353481
• 44647-19-0
• SCHEMBL6282205
• SCHEMBL8370948
• 4-hydroxy-3-methylcrotonic acid
• EN300-7426451
• (E)-4-hydroxy-3-methylbut-2-enoic acid
• PD182197

• Inchi： 1S/C5H8O3/c1-4(3-6)2-5(7)8/h2,6H,3H2,1H3,(H,7,8)/b4-2+
• InChI Key： BERUOTKXCOOJJM-DUXPYHPUSA-N
• SMILES： OC/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53